Cas no 2733561-44-7 (Lumacaftor-d)

• Product Name: Lumacaftor-d
• CAS No: 2733561-44-7
• MF: C₂₄H₁₈F₂N₂O₅
• MW: 452.406933307648
• CID: 6386960
• PubChem ID: 166642625
• Update Time: 2025-05-21

Lumacaftor-d Chemical and Physical Properties

Names and Identifiers

• Lumacaftor-d
• HY-13262S
• 3-[3-methyl-6-[[2,2,3,3-tetradeuterio-1-(2,2-difluoro-1,3-benzodioxol-5-yl)cyclopropanecarbonyl]amino]pyridin-2-yl]benzoic acid; VX 809-d4
• Lumacaftor-d4
• VX 809-d4
• 3-[3-methyl-6-[[2,2,3,3-tetradeuterio-1-(2,2-difluoro-1,3-benzodioxol-5-yl)cyclopropanecarbonyl]amino]pyridin-2-yl]benzoic acid
• 2733561-44-7
• CS-0638121

• Inchi： 1S/C24H18F2N2O5/c1-13-5-8-19(27-20(13)14-3-2-4-15(11-14)21(29)30)28-22(31)23(9-10-23)16-6-7-17-18(12-16)33-24(25,26)32-17/h2-8,11-12H,9-10H2,1H3,(H,29,30)(H,27,28,31)
• InChI Key： UFSKUSARDNFIRC-UHFFFAOYSA-N
• SMILES： C(C1(C2=CC=C3OC(F)(F)OC3=C2)C([H])([H])C1([H])[H])(=O)NC1=CC=C(C)C(C2C=CC=C(C(=O)O)C=2)=N1

Computed Properties

• Exact Mass: 456.14348499g/mol
• Monoisotopic Mass: 456.14348499g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 97.8Ų

Additional information on Lumacaftor-d

Lumacaftor-d: A Comprehensive Overview

Lumacaftor-d, with the CAS number 2733561-44-7, is a compound that has garnered significant attention in the field of pharmaceutical research. This compound is a derivative of lumacaftor, which is a known CFTR (cystic fibrosis transmembrane conductance regulator) modulator. Lumacaftor itself has been extensively studied for its potential in treating cystic fibrosis (CF), a genetic disorder that affects the lungs, pancreas, and other organs. The "d" in Lumacaftor-d likely denotes a specific stereoisomer or a modified version of the original compound, which could enhance its efficacy or reduce adverse effects.

Recent studies have highlighted the importance of CFTR modulators in addressing the root cause of cystic fibrosis. Traditional treatments for CF have focused on managing symptoms, such as mucus clearance and infection control. However, with the advent of CFTR modulators like lumacaftor, there is now a possibility to correct the underlying defect caused by mutations in the CFTR gene. Lumacaftor works by increasing the production and stability of the CFTR protein at the cell surface, thereby improving chloride ion transport and reducing mucus buildup in affected organs.

The development of Lumacaftor-d represents a step forward in refining these CFTR modulators. By modifying the structure of lumacaftor, researchers aim to optimize its pharmacokinetic properties, such as bioavailability and half-life, which are critical for effective drug delivery. Additionally, stereochemical modifications can influence the compound's interaction with cellular receptors, potentially leading to improved therapeutic outcomes.

One of the most promising aspects of Lumacaftor-d is its potential to address a broader range of CFTR mutations. Cystic fibrosis is caused by over 2000 known mutations in the CFTR gene, many of which result in varying degrees of protein dysfunction. While current CFTR modulators like ivacaftor and lumacaftor are effective for specific mutations, there is a need for therapies that can target a wider spectrum of genetic variants. Lumacaftor-d may offer this broader applicability due to its enhanced ability to stabilize mutant CFTR proteins.

Recent clinical trials have provided valuable insights into the efficacy and safety profile of Lumacaftor-d. These trials have demonstrated significant improvements in lung function and quality of life for patients with cystic fibrosis. Moreover, preliminary data suggest that Lumacaftor-d may exhibit fewer side effects compared to earlier generations of CFTR modulators, making it a more tolerable option for long-term use.

Beyond its application in cystic fibrosis, Lumacaftor-d holds potential for treating other conditions associated with CFTR dysfunction. Emerging research indicates that CFTR plays a role in various physiological processes beyond the respiratory system, including gastrointestinal function and sweat regulation. By modulating CFTR activity, Lumacaftor-d could offer therapeutic benefits for conditions such as chronic pancreatitis and certain forms of diabetes.

The development of Lumacaftor-d also underscores the importance of personalized medicine in treating genetic disorders. With advancements in genotyping technologies and computational modeling, researchers can tailor drug compounds to target specific mutations with greater precision. This approach not only enhances therapeutic outcomes but also minimizes off-target effects and improves patient safety.

In conclusion, Lumacaftor-d represents a significant advancement in the treatment of cystic fibrosis and related conditions. Its ability to modulate CFTR activity more effectively than previous compounds makes it a promising candidate for addressing a broader range of genetic mutations. As research continues to uncover new insights into CFTR biology and drug design, compounds like Lumacaftor-d pave the way for more effective and personalized therapies.